![molecular formula C21H24N4O5 B2534860 2-(5-ethoxy-6-ethyl-1-methyl-2,4-dioxo-1,2-dihydropyrido[2,3-d]pyrimidin-3(4H)-yl)-N-(4-methoxyphenyl)acetamide CAS No. 1005298-01-0](/img/structure/B2534860.png)
2-(5-ethoxy-6-ethyl-1-methyl-2,4-dioxo-1,2-dihydropyrido[2,3-d]pyrimidin-3(4H)-yl)-N-(4-methoxyphenyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-(5-ethoxy-6-ethyl-1-methyl-2,4-dioxo-1,2-dihydropyrido[2,3-d]pyrimidin-3(4H)-yl)-N-(4-methoxyphenyl)acetamide is a useful research compound. Its molecular formula is C21H24N4O5 and its molecular weight is 412.446. The purity is usually 95%.
BenchChem offers high-quality 2-(5-ethoxy-6-ethyl-1-methyl-2,4-dioxo-1,2-dihydropyrido[2,3-d]pyrimidin-3(4H)-yl)-N-(4-methoxyphenyl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(5-ethoxy-6-ethyl-1-methyl-2,4-dioxo-1,2-dihydropyrido[2,3-d]pyrimidin-3(4H)-yl)-N-(4-methoxyphenyl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Antitumor Activities
Research into related compounds, such as various pyrimidine derivatives, has revealed significant antitumor and antimicrobial potential. For instance, the synthesis and evaluation of certain pyrimidinone and oxazinone derivatives fused with thiophene rings have demonstrated notable antimicrobial agents against a range of bacteria and fungi. These compounds are synthesized using citrazinic acid as a starting material, highlighting the versatile chemical manipulations possible with pyrimidine-based structures (Hossan et al., 2012).
Antimicrobial Evolution and PER-Metabolism Study
Further, the study of dihydropyrimidinone and dihydropyrimidine derivatives has expanded into exploring their broad biological activities. These studies aim at synthesizing novel compounds to evaluate their antibacterial, antiviral, and anticancer capabilities. The synthetic approach involves starting with vanillin compounds and exploring their biological activity through in vitro tests against both gram-positive and gram-negative bacteria, showing good antibacterial activity for most compounds. This research direction underscores the potential biomedical applications of pyrimidine derivatives, including those structurally related to the compound of interest (Al-Juboori, 2020).
Enhancement of Molecular Imprinted Polymers
On a different note, pyrimidine derivatives have also been explored for enhancing molecular imprinted polymers, indicating their utility in material science. A study focused on the reaction of 5-aminouracil with ethyl cyanoacetate under microwave irradiation to afford a specific 2-cyano-N-(2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)acetamide, demonstrating its potential as a template for molecular imprinted polymers. These polymers exhibit unique structures and properties that could be leveraged for various applications, including antimicrobial activities and the development of novel materials (Fahim & Abu-El Magd, 2021).
Synthesis and Evaluation of Herbicidal Activity
Moreover, novel N-substituted derivatives have been synthesized and evaluated for their herbicidal activity, suggesting the agricultural potential of pyrimidine derivatives. These compounds have been tested in greenhouse conditions, showing promising herbicidal activities against various dicotyledonous weeds. Such studies open up avenues for developing new, more effective herbicides based on pyrimidine chemistry (Wu et al., 2011).
properties
IUPAC Name |
2-(5-ethoxy-6-ethyl-1-methyl-2,4-dioxopyrido[2,3-d]pyrimidin-3-yl)-N-(4-methoxyphenyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H24N4O5/c1-5-13-11-22-19-17(18(13)30-6-2)20(27)25(21(28)24(19)3)12-16(26)23-14-7-9-15(29-4)10-8-14/h7-11H,5-6,12H2,1-4H3,(H,23,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OZMUMTMIPIJZKM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CN=C2C(=C1OCC)C(=O)N(C(=O)N2C)CC(=O)NC3=CC=C(C=C3)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H24N4O5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
412.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(5-ethoxy-6-ethyl-1-methyl-2,4-dioxo-1,2-dihydropyrido[2,3-d]pyrimidin-3(4H)-yl)-N-(4-methoxyphenyl)acetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.